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Compound of Interest

Compound Name: Sudan Il

Cat. No.: B1669089

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sudan Il (C1sH16N20) is a fat-soluble azo dye belonging to the lysochrome class of stains.[1][2]
It is utilized in histological and cytological applications to demonstrate the presence of neutral
lipids, triglycerides, and some lipoproteins in tissue preparations.[1][2] Its principle of action is
based on its higher solubility in lipids than in its solvent, causing it to preferentially partition into
and color the lipid droplets orange-red.[3] This method is primarily applied to frozen tissue
sections, as the alcohols and clearing agents used in paraffin embedding protocols would
dissolve the lipids.

Quantitative Data

The following table summarizes key quantitative data for Sudan II:
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Property Value Reference(s)
Molecular Formula C1sH1eN20
Molecular Weight 276.33 g/mol

Maximum Absorption (Amax) 493 (420) nm

Appearance Red powder
Melting Point 156-158 °C
Solubility in DMSO 30 mg/mL (108.56 mM)

Experimental Workflow Diagram

Sudan Il Staining Experimental Workflow

Sudan Il Staining Mechanism

Sudan Il in Solvent
(e.g., 70% Ethanol)

Tissue Section with Lipids

Sudan Il has higher solubility
in lipids than in the solvent

Sudan Il partitions into
the lipid droplets

Lipids appear Orange-Red
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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